Cas no 1467309-71-2 (5-Iodo-2-(oxolan-3-yloxy)aniline)

• Product Name: 5-Iodo-2-(oxolan-3-yloxy)aniline
• CAS No: 1467309-71-2
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• CID: 5576903
• Update Time: 2025-06-12

5-Iodo-2-(oxolan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-iodo-2-[(tetrahydro-3-furanyl)oxy]-
• 5-Iodo-2-(oxolan-3-yloxy)aniline

• Inchi： 1S/C10H12INO2/c11-7-1-2-10(9(12)5-7)14-8-3-4-13-6-8/h1-2,5,8H,3-4,6,12H2
• InChI Key： UGLOCJLUDFPKIF-UHFFFAOYSA-N
• SMILES： C1(N)=CC(I)=CC=C1OC1CCOC1

Experimental Properties

• Density: 1.757±0.06 g/cm3(Predicted)
• Boiling Point: 397.0±42.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 5-Iodo-2-(oxolan-3-yloxy)aniline

Introduction to 5-Iodo-2-(oxolan-3-yloxy)aniline (CAS No. 1467309-71-2)

5-Iodo-2-(oxolan-3-yloxy)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1467309-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both iodine and an oxygen-containing heterocyclic group, which makes it a versatile intermediate in synthetic chemistry. The structural features of 5-Iodo-2-(oxolan-3-yloxy)aniline include an aromatic aniline core linked to a β-diol moiety via an ether bond, with an iodine atom substituent at the 5-position of the benzene ring. Such structural motifs are frequently explored in drug discovery due to their potential to interact with biological targets in multiple ways.

The significance of 5-Iodo-2-(oxolan-3-yloxy)aniline lies in its utility as a building block for more complex pharmacophores. The presence of the iodine atom allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures found in numerous therapeutic agents. Additionally, the oxolan ring, a three-membered oxygen-containing heterocycle, introduces rigidity and specific spatial orientation that can be critical for receptor binding affinity and selectivity. These characteristics make 5-Iodo-2-(oxolan-3-yloxy)aniline a valuable reagent in the synthesis of novel compounds targeting various diseases.

In recent years, there has been growing interest in the development of small-molecule inhibitors for protein-protein interactions (PPIs), which are often challenging to target due to their lack of well-defined binding pockets. The structural complexity of 5-Iodo-2-(oxolan-3-yloxy)aniline provides a scaffold that can be modified to disrupt PPIs involved in cancer progression, inflammation, and other pathological conditions. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of kinases and transcription factors by competing with natural substrates or by inducing conformational changes in protein targets. Such findings highlight the potential of 5-Iodo-2-(oxolan-3-yloxy)aniline as a precursor for developing next-generation therapeutics.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening (HTS) to identify promising candidates for further development. 5-Iodo-2-(oxolan-3-yloxy)aniline has been incorporated into virtual screening libraries due to its structural features that align with known drug-like properties. Its molecular weight, lipophilicity, and polar surface area (PSA) are within optimal ranges for oral bioavailability, making it an attractive candidate for further optimization. Moreover, the compound’s ability to undergo selective functionalization allows medicinal chemists to fine-tune its properties for improved pharmacokinetic profiles and reduced toxicity.

One notable application of 5-Iodo-2-(oxolan-3-yloxy)aniline is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By incorporating the 5-Iodo-2-(oxolan-3-yloxy)aniline scaffold into kinase inhibitors, researchers have developed molecules that exhibit potent activity against specific kinases while minimizing off-target effects. For example, recent studies have shown that derivatives of this compound can inhibit tyrosine kinases involved in tumor growth and metastasis. These findings underscore the importance of 5-Iodo-2-(oxolan-3-yloxy)aniline as a key intermediate in oncology drug development.

The role of 5-Iodo-2-(oxolan-3-yloxy)aniline extends beyond oncology; it has also been explored in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex networks of signaling molecules, many of which involve protein-protein interactions. By designing molecules based on the 5-Iodo-2-(oxolan-3-yloxy)aniline core, researchers aim to interfere with these interactions and modulate inflammatory responses. Preliminary data suggest that certain derivatives can inhibit inflammatory cytokine production and reduce tissue damage in animal models of inflammation. This opens up new avenues for therapeutic intervention using compounds derived from 5-Iodo-2-(oxolan-3-yloxy)aniline.

The synthetic methodologies employed for preparing 5-Iodo-2-(oxolan-3-yloxy)aniline are also worth mentioning. The synthesis typically involves multi-step reactions starting from commercially available precursors such as aniline derivatives and epichlorohydrin or glycidol derivatives for constructing the oxolan ring. The iodination step is often performed using reagents like NIS (N-Iodosuccinimide) or ICl under controlled conditions to ensure regioselectivity at the 5-position of the benzene ring. Advances in synthetic chemistry have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

In conclusion, 5-Iodo-2-(oxlan_3_yloxy)_anilin_e (CAS No._1467309_71_2)_is_a_pivotal_intermediate_in_pharmaceutical_research_with_widespread_applications_in_drug_discovery_and_development._Its_structural_features,_including_the_presence_of_an_iodine_atom_and_an_ether-linked_β_diol_moiety, make_it_a_valuable_scaffold_for_designing_compounds_that_target_protein_protein_interactions_and_other_biologically_relevant_processes._With_the_continuing_evolution_of_medical_chemistry_and_computational_methods, it is anticipated that _5_Iod_o_(_₂_(o_xlan_₃_yl_o)x)y_anilin_e will_remain_a_key_compound_in_the_discovery_of_new_treatments_for_various_diseases._